Cas no 91717-48-5 (OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER)

• Product Name: OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER
• CAS No: 91717-48-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 3479092
• PubChem ID: 20229051
• Update Time: 2025-06-13

OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER
• SCHEMBL9692238
• ethyl 3-butyl-3-methyloxirane-2-carboxylate
• 91717-48-5
• EN300-700059

• Inchi： 1S/C10H18O3/c1-4-6-7-10(3)8(13-10)9(11)12-5-2/h8H,4-7H2,1-3H3
• InChI Key： OOIYMFDVFGNGFT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(C)CCCC

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Additional information on OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER

Comprehensive Overview of OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER (CAS No. 91717-48-5)

OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER (CAS No. 91717-48-5) is a specialized organic compound belonging to the class of epoxy esters. This chemical entity is characterized by its unique molecular structure, featuring an oxirane (epoxide) ring and an ester functional group, which contribute to its reactivity and versatility in various applications. The compound is also referred to by its systematic name, ethyl 3-butyl-3-methyloxirane-2-carboxylate, and is of significant interest in industrial and research settings due to its potential as a building block for more complex molecules.

In recent years, the demand for epoxy-based compounds like OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER has surged, driven by advancements in polymer chemistry and green synthesis. Researchers and manufacturers are increasingly exploring its utility in biodegradable materials, coatings, and adhesives, aligning with the global shift toward sustainable chemistry. The compound's reactivity with nucleophiles and its ability to undergo ring-opening polymerization make it a valuable candidate for designing high-performance materials with tailored properties.

The synthesis of OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER typically involves the epoxidation of corresponding unsaturated precursors, followed by esterification. This process is often optimized for yield and purity, as these factors are critical for its downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring compliance with industry standards.

One of the trending topics in the context of epoxy esters is their role in circular economy initiatives. For instance, OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER is being investigated for its potential in recyclable polymers, which address the growing consumer and regulatory demand for eco-friendly products. This aligns with frequent searches on platforms like Google and AI-driven databases, where queries such as "sustainable epoxy materials" and "biodegradable chemical alternatives" are on the rise.

From a safety and handling perspective, OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER requires standard precautions for laboratory chemicals, including proper ventilation and personal protective equipment (PPE). While it is not classified under stringent regulatory categories, its reactivity warrants careful storage away from incompatible substances. This information is particularly relevant to professionals searching for "safe handling of epoxy esters" or "chemical storage guidelines."

In conclusion, OXIRANECARBOXYLIC ACID, 3-BUTYL-3-METHYL-, ETHYL ESTER (CAS No. 91717-48-5) represents a promising compound in the realm of specialty chemicals. Its applications span from material science to sustainable chemistry, making it a subject of ongoing research and commercial interest. As the industry continues to prioritize green chemistry and innovation, this compound is poised to play a pivotal role in future developments.